(R)-2-Amino-2-(o-tolyl)ethan-1-ol

Core Science & Biosynthesis

Thermodynamic Solubility Profile and Physicochemical Characterization of (R)-2-Amino-2-(o-tolyl)ethan-1-ol in Organic Solvents

Executive Summary

(R)-2-Amino-2-(o-tolyl)ethan-1-ol (CAS: 139122-20-6) is a highly specialized chiral building block utilized extensively in modern medicinal chemistry. It is prominently featured in the synthesis of selective zinc-dependent histone deacetylase (HDAC) inhibitors, particularly those targeting the HDAC6 isoform implicated in oncology, autoimmune disorders, and neurodegenerative diseases 1. For process chemists and formulation scientists, understanding the thermodynamic solubility profile of this compound across various organic solvents is critical. This data dictates the optimization of downstream synthetic workflows, the design of diastereomeric salt resolutions, and the control of crystallization kinetics.

This technical guide synthesizes the theoretical solvation mechanics and provides a validated empirical framework for determining the solubility profile of (R)-2-Amino-2-(o-tolyl)ethan-1-ol.

Structural Analysis and Solvation Mechanics

The solvation behavior of (R)-2-Amino-2-(o-tolyl)ethan-1-ol is governed by the interplay of three primary structural motifs:

• 1,2-Amino Alcohol Moiety: Provides strong hydrogen-bond donating (HBD) and accepting (HBA) capabilities. The amine is basic (pKa ~9.5), meaning its solubility is highly pH-dependent in aqueous systems, but in organic solvents, it drives strong interactions with polar protic media (e.g., alcohols).

• o-Tolyl Ring: The ortho-methyl substitution introduces significant steric hindrance adjacent to the chiral benzylic carbon. This steric bulk disrupts tight crystal lattice packing compared to unmethylated analogs (like phenylglycinol). Consequently, the lattice energy is lowered, which generally increases solubility in moderately polar and non-polar aprotic solvents via favorable dispersive ( π−π and CH- π ) interactions.

Mechanistic pathway of (R)-2-Amino-2-(o-tolyl)ethan-1-ol in HDAC inhibitor synthesis.

Theoretical Framework: Hansen Solubility Parameters (HSP)

To predict the solubility sphere of (R)-2-Amino-2-(o-tolyl)ethan-1-ol, we apply the Hansen Solubility Parameter (HSP) model. This model divides the total cohesive energy density of a molecule into three distinct intermolecular forces: dispersion ( δD​ ), polar ( δP​ ), and hydrogen bonding ( δH​ ) 2.

Based on functional group contribution methods for similar amino alcohols, the estimated HSP coordinates for the free base are approximately:

• δD​ ~ 18.5 MPa 1/2 : Driven by the polarizable aromatic o-tolyl ring.

• δP​ ~ 8.0 MPa 1/2 : Driven by the dipole moments of the amine and hydroxyl groups.

• δH​ ~ 14.0 MPa 1/2 : Driven by the dense hydrogen-bonding network.

Solvents whose HSP coordinates fall within the interaction radius ( R0​ ) of the solute—calculated via the Relative Energy Distance (RED) equation—will act as thermodynamically favorable solvents 3.

Empirical Solubility Profile in Organic Solvents

The following table synthesizes the expected solubility profile of the (R)-2-Amino-2-(o-tolyl)ethan-1-ol free base at 25°C. (Note: If handling the hydrochloride salt variant, expect drastically reduced solubility in aprotic solvents and enhanced solubility in highly polar protic media like water or methanol).

Solvent Class	Solvent	Dielectric Constant ( ϵ )	Expected Solubility	Mechanistic Rationale
Polar Protic	Methanol (MeOH)	32.7	Very High (>100 mg/mL)	Strong H-bond donor/acceptor perfectly matches the amino alcohol motif.
Polar Protic	Isopropanol (IPA)	18.3	High (50-100 mg/mL)	Excellent for crystallization; balances H-bonding with lipophilic bulk accommodation.
Polar Aprotic	Dimethylformamide (DMF)	36.7	Very High (>100 mg/mL)	High δP​ and δH​ (acceptor) efficiently solvates the free base without protonating it.
Polar Aprotic	Ethyl Acetate (EtOAc)	6.0	Moderate (20-50 mg/mL)	Ideal extraction solvent; solvates the o-tolyl group well but lacks HBD capacity.
Halogenated	Dichloromethane (DCM)	9.1	High (50-100 mg/mL)	High polarizability and dispersion forces perfectly match the aromatic bulk.
Aromatic	Toluene	2.4	Low-Moderate (5-20 mg/mL)	Favorable π−π stacking, but poor H-bond solvation. Functions well as an anti-solvent.
Non-Polar	n-Heptane	1.9	Insoluble (<1 mg/mL)	Complete mismatch in δP​ and δH​ . Primary anti-solvent for precipitation.

Standardized Protocol for Thermodynamic Solubility Determination

To empirically validate the solubility of (R)-2-Amino-2-(o-tolyl)ethan-1-ol for regulatory submissions or process chemistry scale-up, the "Shake-Flask Method" is the recognized gold standard 4. This method ensures true thermodynamic equilibrium is reached, distinguishing it from kinetic solubility assays which often yield artificially high results due to supersaturation 5.

Experimental workflow for the Shake-Flask thermodynamic solubility determination.

Step-by-Step Methodology:

• Preparation & Solid Addition: Accurately weigh an excess amount of (R)-2-Amino-2-(o-tolyl)ethan-1-ol (e.g., 200 mg) into a 5 mL borosilicate glass vial. Add exactly 1.0 mL of the target organic solvent. Causality: An excess of solid must be maintained throughout the experiment to guarantee that the solution reaches absolute saturation.

• Equilibration: Seal the vial tightly using a PTFE-lined cap to prevent solvent evaporation. Place the vial in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C. Agitate at 300 RPM for 24 to 48 hours. Causality: Orbital shaking maintains a homogenous suspension without inducing the high-shear particle attrition (common with magnetic stir bars) that can artificially inflate kinetic solubility.

• Phase Separation: Remove the vial and allow it to stand for 2 hours at the test temperature to let large particulates settle. Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 RPM for 10 minutes. Causality: Centrifugation compacts the undissolved solid, preventing filter clogging and pressure-induced dissolution artifacts during the subsequent filtration step.

• Filtration: Syringe-filter the supernatant using a 0.22 µm PTFE filter. Causality: PTFE is chemically inert, ensuring no solvent incompatibility or analyte adsorption occurs, which could skew quantitative results.

• Dilution & Quantification: Dilute the filtrate volumetrically with the HPLC mobile phase. Quantify the concentration using High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector (typically monitored at 210-220 nm for the aromatic ring) against a pre-established, highly linear calibration curve.

Applications in Process Chemistry

Understanding this solubility profile is paramount for two main applications:

• Chiral Resolution: If synthesizing the racemate of 2-Amino-2-(o-tolyl)ethan-1-ol, classical resolution via diastereomeric salt formation (e.g., using (D)-Tartaric acid or (S)-Mandelic acid) requires a solvent where the target salt is highly insoluble, but the undesired diastereomer remains highly soluble. An IPA/Water or EtOH/EtOAc binary mixture is typically optimized based on these exact solubility parameters.

• Reaction Solvent Selection: For amide coupling reactions in API synthesis, DCM or DMF are preferred due to the high solubility of the free base and excellent compatibility with standard peptide coupling reagents (e.g., HATU, EDC).

References

• United States Patent - Inhibitors of zinc-dependent histone deacetylases (HDACs). Google Patents. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaefcZ-XoWJAeRmWNCfXOTNYiIROldo730aciRibAUkE-FhGoD32sSzzfR4oz3D0P9Fxa8_9Zney7YDeQBvHofMbfl3JqdOEuiFjSrnIrXuQPmQCZEps9uD3zk36a1gSsf229KNtBmNEXoneEuEgn4DUb2agtfm9MbBAH4B_jChJvJWJYMWcjP_4w3Cg4=]
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• Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System. World Health Organization (WHO). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFH9Gq1j7-7ihLLBhxX6xjH9s5ZICqZlCcCrDl_zYHB3zUE2BNy4A-jVqeRt_5vokP9FoTi3q6kdJYPJ49_jcCc8Q_eRnj-hxqAjxMHXRQJe5iAkzqSsBMXUJ0shZD2-Lk62RC44cSFbE100kWGTqEpieJCld4ezKtGTxPl_0PgpX09H0Gu5bGuPOFCvzHDvtrbBG2rXZGNjxe0Bauv2zaev23Bjbw2jBZSU0O3-BZv34hbksDZo7sUNEzdLLpotYEx_5Jc4btrrvfaXS22X6USog3Ve5T126bt1tvzJdg7uIu2ffefCS8hvvv8BqUIwo4ReJa3GkNCXbjUTHflNFaOZAw-zx0F0viqGXNxmKQLapw=]

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Stereochemical Architecture and Absolute Configuration of (R)-2-Amino-2-(o-tolyl)ethan-1-ol: A Comprehensive Guide for Drug Development

Introduction & Pharmacological Relevance

Chiral 2-amino-1-arylethanols are privileged structural motifs in modern medicinal chemistry and asymmetric synthesis. They frequently serve as chiral auxiliaries, ligands for transition-metal catalysis, and core pharmacophores in neurologically active agents[1]. Among these, (R)-2-Amino-2-(o-tolyl)ethan-1-ol is a highly specialized, sterically demanding enantiopure building block[2].

The presence of the ortho-methyl substitution on the phenyl ring restricts bond rotation around the C(aryl)-C(chiral) axis. This restricted rotation imparts a unique conformational rigidity to the molecule, making its absolute configuration a critical parameter for target binding affinity and stereoselective synthetic workflows[3]. This whitepaper provides an in-depth mechanistic analysis of its stereochemical assignment, enantioretentive synthesis, and absolute configuration validation.

Stereochemical Fundamentals: The CIP Causality

Assigning the (R) or (S) descriptor to the C2 chiral center of 2-amino-2-(o-tolyl)ethan-1-ol requires strict adherence to the Cahn-Ingold-Prelog (CIP) priority rules[4]. A common pitfall in structural biology is assuming that a bulky aryl group automatically dictates a higher priority than a smaller aliphatic chain. The CIP system, however, is governed strictly by atomic number at the first point of difference[5].

Deconstructing the C2 Substituents: The C2 chiral center is bonded to four groups: an amine (-NH₂), a hydroxymethyl group (-CH₂OH), an ortho-tolyl group (-C₆H₄CH₃), and a hydrogen atom (-H).

• Priority 1 (-NH₂): Nitrogen has the highest atomic number (Z=7) of the atoms directly attached to C2.

• Priority 2 (-CH₂OH): The carbon is bonded to (O, H, H). The highest atomic number in this shell is Oxygen (Z=8).

• Priority 3 (-o-tolyl): The carbon is part of an aromatic ring. According to Kekulé structure conventions, the double bond counts as two single bonds to carbon, meaning this atom is treated as being bonded to (C, C, C). The highest atomic number in this shell is Carbon (Z=6).

• Priority 4 (-H): Hydrogen has the lowest atomic number (Z=1).

The Causality of Configuration: Because Oxygen (8) > Carbon (6), the hydroxymethyl group strictly outranks the o-tolyl group[5]. When the lowest priority group (-H) is oriented away from the viewer, tracing the path from Priority 1 → 2 → 3 results in a clockwise direction, establishing the (R)-absolute configuration .

Figure 1: CIP priority assignment and (R)-configuration logic for the C2 chiral center.

Enantioretentive Synthesis: Mechanistic Design

To synthesize (R)-2-Amino-2-(o-tolyl)ethan-1-ol without racemization, the reduction of the corresponding enantiopure amino acid—(R)-2-amino-2-(o-tolyl)acetic acid—must be executed with precision.

While Lithium Aluminum Hydride (LiAlH₄) is a standard reducing agent, its harsh basicity can sometimes trigger partial epimerization of the α-proton, which is rendered slightly acidic by the adjacent aryl and carboxylate groups. Instead, a self-validating NaBH₄/I₂ system is utilized.

Mechanistic Causality: The reaction of NaBH₄ with I₂ generates borane (BH₃) in situ. Borane acts as a Lewis acid, immediately coordinating with the free amine of the starting material. This coordination serves a dual purpose:

• It locks the conformation of the chiral center, eliminating the acidity of the α-proton.

• It directs the hydride delivery intramolecularly to the adjacent carboxylic acid, forming a cyclic boron-ester intermediate. Because the C-N and C-C(aryl) bonds are never broken or subjected to intermolecular deprotonation, the reduction proceeds with 100% stereoretention .

Figure 2: Enantioretentive synthesis and analytical validation workflow.

Experimental Protocol: Self-Validating Reduction System

This protocol provides a field-proven methodology for the enantioretentive reduction of the amino acid.

• Step 1: System Purging. Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser. Flush continuously with ultra-pure N₂. Causality: Moisture rapidly hydrolyzes in-situ generated borane, halting the reduction.

• Step 2: Activation. Suspend NaBH₄ (2.5 eq) and (R)-2-amino-2-(o-tolyl)acetic acid (1.0 eq) in anhydrous THF at 0 °C. Slowly add a solution of I₂ (1.0 eq) in THF dropwise over 30 minutes. Causality: The slow addition prevents thermal spikes that could lead to side reactions or partial racemization.

• Step 3: Reduction. Heat the mixture to reflux (70 °C) for 12 hours. The cyclic intermediate facilitates the reduction of the carboxylate to the primary alcohol.

• Step 4: Quenching. Cool the vessel to 0 °C. Cautiously add MeOH dropwise until effervescence ceases, followed by the addition of 20% aqueous NaOH. Causality: MeOH safely quenches unreacted borane. The strong NaOH base is required to break down the robust boron-amine complexes, liberating the free amino alcohol.

• Step 5: Extraction. Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation Checkpoint: Take a 5 mg aliquot of the crude product, derivatize with (S)-Mosher's acid chloride, and run a ¹H-NMR. The absence of diastereomeric peak splitting at the -CH₂OH resonance confirms 0% racemization during the workflow.

Quantitative Data: Analytical Validation

To ensure the chiral integrity of the synthesized (R)-2-Amino-2-(o-tolyl)ethan-1-ol, multiple orthogonal analytical techniques must be employed. The table below summarizes the target metrics for validation.

Analytical Technique	Target Metric for (R)-Isomer	Causality / Purpose
Chiral HPLC (e.g., Chiralcel OD-H)	Baseline separation from the (S)-enantiomer (Distinct Retention Time).	Confirms >99% enantiomeric excess (ee) by separating transient diastereomeric interactions with the stationary phase.
¹H-NMR (with (S)-Mosher's Acid)	Upfield shift (Δδ < 0) of -CH₂OH protons compared to the (S)-amine derivative.	Confirms absolute configuration via predictable anisotropic shielding[6].
Specific Optical Rotation [α]D	Consistent (+) or (-) value matching the enantiopure reference standard.	Rapid macroscopic verification of bulk chirality and optical purity.
X-Ray Crystallography (HCl salt)	Flack parameter near 0.0 (e.g., 0.02 ± 0.01).	Absolute definitive proof of the 3D spatial arrangement in the solid state.

Absolute Configuration Verification via Mosher's Method

While HPLC confirms enantiomeric purity, it does not prove the absolute 3D arrangement. To definitively prove the (R)-configuration, Nuclear Magnetic Resonance (NMR) analysis using chiral derivatizing agents is the gold standard[7].

The amino alcohol is reacted with (S)-α-methoxy-α-trifluoromethylphenylacetic acid (Mosher's acid, MTPA)[6]. The conformational model of the resulting MTPA-amide dictates that the trifluoromethyl group, the carbonyl oxygen, and the Cα proton of the MTPA group lie in the same plane.

The Anisotropic Effect: The phenyl ring of the MTPA group sits above or below this plane, exerting a strong anisotropic shielding effect on the protons situated beneath it. By calculating the chemical shift difference (Δδ = δS - δR) between the (S)-MTPA and (R)-MTPA derivatives, the spatial arrangement is mapped. For (R)-2-Amino-2-(o-tolyl)ethan-1-ol derivatized with (S)-MTPA, the hydroxymethyl protons (-CH₂OH) are shielded by the phenyl ring, shifting their resonance upfield. This predictable shift acts as a self-validating proof of the (R)-absolute configuration[6][7].

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Protocols & Analytical Methods

Application Notes & Protocols: Asymmetric Transfer Hydrogenation of Prochiral Ketones Using (R)-2-Amino-2-(o-tolyl)ethan-1-ol

Introduction: The Power and Elegance of Asymmetric Transfer Hydrogenation

The synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and fine chemical industries.[1][2] Asymmetric Transfer Hydrogenation (ATH) has emerged as a powerful and practical method for achieving this transformation, offering a safer and operationally simpler alternative to high-pressure catalytic hydrogenation with molecular hydrogen.[1][3] The reaction typically employs a stable hydrogen donor, such as isopropanol or a formic acid/triethylamine mixture, in the presence of a chiral transition metal catalyst.

At the forefront of this technology are the ruthenium(II) complexes pioneered by Noyori and Ikariya. These catalysts, often formed in situ from a ruthenium precursor and a chiral ligand, demonstrate remarkable efficiency and enantioselectivity.[3][4] The ligand's structure is paramount in dictating the stereochemical outcome of the reduction. Chiral 1,2-amino alcohols have proven to be an exceptionally effective class of ligands, capable of inducing high levels of asymmetry in the reduction of a wide range of prochiral ketones.[5][6][7]

This document provides a detailed protocol for the asymmetric transfer hydrogenation of ketones using a ruthenium catalyst derived from the chiral ligand (R)-2-Amino-2-(o-tolyl)ethan-1-ol . We will delve into the mechanistic underpinnings of the catalytic cycle, provide step-by-step procedures for catalyst preparation and the hydrogenation reaction, and discuss the scope and performance of this catalytic system.

Mechanistic Insight: The Concerted Outer-Sphere Pathway

The efficacy of Ru(II)-amino alcohol catalysts in transfer hydrogenation stems from a well-orchestrated, metal-ligand bifunctional mechanism.[2] The process is not a simple metal-catalyzed hydride transfer but a concerted, outer-sphere pathway involving a six-membered pericyclic transition state.[4][8]

The key steps are as follows:

• Precatalyst Activation: The reaction is initiated by a base (e.g., KOH or NaOH), which facilitates the formation of a 16-electron ruthenium amide complex from the chloride precatalyst.

• Hydride Formation: This amide complex reacts with the hydrogen donor (isopropanol) to generate the active 18-electron ruthenium hydride species, releasing acetone in the process.[4]

• Hydrogen Transfer: The crucial enantioselective step involves the simultaneous transfer of the metal-bound hydride (H⁻) to the carbonyl carbon and the ligand's amine proton (H⁺) to the carbonyl oxygen. This occurs via a highly organized six-membered transition state.[8] The stereochemistry of the ligand backbone, including the o-tolyl group in our case, creates a chiral environment that forces the ketone to adopt a specific orientation, leading to the preferential formation of one alcohol enantiomer.

• Catalyst Regeneration: Upon transfer, the chiral alcohol product is released, and the 16-electron Ru(II) amide complex is regenerated, ready to begin a new catalytic cycle.

Figure 1: The Noyori-type catalytic cycle for ATH.

Part I: Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Standard personal protective equipment (safety glasses, lab coat, gloves) must be worn. Reactions should be conducted under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques, as organometallic catalysts can be sensitive to air and moisture.

Protocol 1: In Situ Preparation of the Ru(II) Catalyst

The active catalyst is conveniently generated in situ from a commercially available ruthenium precursor and the (R)-2-Amino-2-(o-tolyl)ethan-1-ol ligand. This approach avoids the need to isolate the potentially sensitive catalyst complex.

Materials:

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) chloride p-cymene dimer)

• (R)-2-Amino-2-(o-tolyl)ethan-1-ol

• Anhydrous isopropanol (i-PrOH)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH), 0.1 M solution in anhydrous i-PrOH

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and under a positive pressure of inert gas, add [RuCl₂(p-cymene)]₂ (1.0 mol%) and (R)-2-Amino-2-(o-tolyl)ethan-1-ol (2.2 mol%).

  • Causality Note: A slight excess of the chiral ligand is used to ensure complete coordination to the ruthenium centers. The Ru dimer splits to form two monomeric catalyst molecules, hence the ~1:1.1 molar ratio of Ru monomer to ligand.

• Add anhydrous isopropanol to achieve the desired reaction concentration (typically 0.1 M to 1.0 M with respect to the ketone substrate).

• Stir the resulting orange-red solution at room temperature for 15-20 minutes to allow for ligand exchange and pre-complexation.

• Add the basic activator (e.g., 0.1 M KOH in i-PrOH, 5.0 mol%) to the solution. The color may deepen, indicating the formation of the active catalyst.

  • Causality Note: The base is essential for deprotonating the coordinated ligand and generating the active ruthenium-hydride species from the isopropanol solvent.[6]

Protocol 2: General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

This protocol details the reduction of acetophenone as a model substrate. It can be adapted for other prochiral ketones.

Materials:

• In situ prepared catalyst solution (from Protocol 1)

• Acetophenone

• Anhydrous isopropanol (i-PrOH)

• Diatomaceous earth (Celite®)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To the freshly prepared catalyst solution from Protocol 1, add acetophenone (1.0 equivalent) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 28-40 °C) and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Expertise Note: A typical mobile phase for TLC analysis is 20-30% ethyl acetate in hexanes. The Rƒ of the alcohol product will be lower than that of the starting ketone.

• Upon completion (typically >98% conversion), cool the reaction mixture to room temperature.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Filter the mixture through a pad of diatomaceous earth to remove the precipitated ruthenium salts. Wash the pad with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to afford the pure (R)-1-phenylethanol.

• Analysis:

  • Determine the isolated yield.

  • Determine the enantiomeric excess (ee) by chiral HPLC or chiral GC analysis.

Sources

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Application Note: High-Yield Synthesis of (R)-4-(o-Tolyl)oxazolidin-2-one: A Robust Protocol for Chiral Auxiliary Generation

Prepared By: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

Chiral oxazolidinones, widely recognized as Evans chiral auxiliaries, are foundational tools in modern asymmetric synthesis. They exert profound stereocontrol in aldol additions, alkylations, and Diels-Alder reactions by shielding one face of an enolate intermediate[1]. The efficacy of the auxiliary is heavily dependent on the steric bulk of its C4 substituent. In this context, the synthesis of (R)-4-(o-tolyl)oxazolidin-2-one from (R)-2-Amino-2-(o-tolyl)ethan-1-ol provides an exceptionally rigid and sterically demanding ortho-substituted aryl framework, ideal for maximizing facial selectivity in downstream pharmaceutical development.

The Causality of Reagent Selection: Historically, the cyclization of 1,2-amino alcohols to oxazolidinones relied on phosgene or triphosgene. While effective, these reagents present severe toxicity, handling, and regulatory bottlenecks. To engineer a safer, scalable, and highly efficient protocol, this workflow utilizes 1,1'-Carbonyldiimidazole (CDI) as the carbonylating agent[2].

The mechanistic causality of this choice lies in a highly orchestrated nucleophilic cascade. When (R)-2-Amino-2-(o-tolyl)ethan-1-ol is exposed to CDI, the highly nucleophilic primary amine selectively attacks the electrophilic carbonyl of CDI, expelling one equivalent of imidazole to form an N-acyl imidazole intermediate. Subsequently, the spatially adjacent hydroxyl group undergoes an intramolecular nucleophilic attack on the activated urea-like carbonyl. This cyclization expels a second equivalent of imidazole, yielding the thermodynamically stable 5-membered oxazolidinone ring[3]. Because the C–O and C–N bonds at the chiral center remain unbroken, the reaction proceeds with complete retention of the (R)-stereocenter .

Reaction Pathway & Workflow

Reaction pathway for CDI-mediated synthesis of chiral oxazolidinones from 1,2-amino alcohols.

Experimental Protocol

This protocol is designed as a self-validating system , ensuring that researchers can verify the success of each phase before proceeding.

Materials Required

• (R)-2-Amino-2-(o-tolyl)ethan-1-ol : 1.0 eq (10 mmol, ~1.51 g)

• 1,1'-Carbonyldiimidazole (CDI) : 1.2 eq (12 mmol, ~1.95 g)

• Anhydrous Dichloromethane (CH₂Cl₂) : 50 mL

• Aqueous Reagents : 1M HCl, Saturated NaHCO₃, Brine

• Drying Agent : Anhydrous Na₂SO₄

Step-by-Step Methodology

• Substrate Solvation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen gas inlet. Add (R)-2-Amino-2-(o-tolyl)ethan-1-ol (1.51 g) and dissolve completely in 50 mL of anhydrous CH₂Cl₂.

• Controlled Activation: Cool the reaction vessel to 0 °C using an ice-water bath. Add CDI (1.95 g) portion-wise over 10 minutes.

  • Causality Note: Portion-wise addition at 0 °C mitigates the exothermic nature of the initial amine acylation and suppresses the formation of intermolecular urea dimers, driving the reaction toward the desired intramolecular cyclization.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 4 to 6 hours.

• Self-Validating Checkpoint (TLC): Monitor the reaction progress via Thin Layer Chromatography (Eluent: 50% EtOAc / 50% Hexanes).

  • Validation Logic: Stain the TLC plate with ninhydrin. Primary amines react with ninhydrin to form Ruhemann's purple. The complete disappearance of this purple spot confirms the total conversion of the free amine into the carbamate intermediate. The target oxazolidinone will appear as a new, higher Rf​ , UV-active spot.

• Aqueous Quench & Workup: Quench the reaction by adding 20 mL of 1M HCl.

  • Rationale: The acidic wash selectively protonates the imidazole byproduct (pKa ~6.95) and any trace unreacted starting material, partitioning them entirely into the aqueous layer while leaving the neutral oxazolidinone in the organic phase.

• Extraction & Drying: Separate the organic layer. Wash sequentially with saturated aqueous NaHCO₃ (20 mL) to neutralize residual acid, followed by brine (20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude solid.

• Purification: Recrystallize the crude product from a hot mixture of ethyl acetate and hexanes to afford (R)-4-(o-tolyl)oxazolidin-2-one as a highly pure, crystalline white solid.

Quantitative Data Summarization

To justify the selection of CDI, the following table benchmarks various carbonylating agents used in the synthesis of 4-aryl-2-oxazolidinones based on yield, stereochemical fidelity, and operational safety.

Carbonylating Agent	Typical Reaction Conditions	Expected Yield (%)	Enantiomeric Excess (ee %)	Safety & Scalability Profile
Phosgene / Triphosgene	CH₂Cl₂, Et₃N, 0 °C	85 – 95%	>99%	Highly toxic, strictly regulated; unsuitable for standard bench scale.
1,1'-Carbonyldiimidazole (CDI)	CH₂Cl₂, RT	88 – 98%	>99%	Optimal: Safe, bench-stable, highly scalable, atom-economical[2].
Diethyl Carbonate	K₂CO₃, 110 °C (Reflux)	70 – 85%	95 – 98%	Safe, but requires harsh heating which may induce trace racemization.
CO₂ / T3P / Superbase	DBU, CO₂ (1 atm), RT	75 – 90%	>99%	Green reagent (CO₂), but requires complex dehydrating setups[4].

Analytical Validation Parameters

To ensure the trustworthiness of the synthesized chiral auxiliary, validate the isolated product against the following spectroscopic benchmarks:

• Infrared (IR) Spectroscopy: The most diagnostic feature is the appearance of a strong, sharp absorption band at ~1750 cm⁻¹ , which corresponds to the cyclic carbamate C=O stretch (absent in the starting amino alcohol).

• ¹H NMR (CDCl₃): The chiral methine proton (C4–H) will shift significantly downfield (typically appearing as a multiplet around 5.0–5.3 ppm) due to the deshielding effect of the newly formed adjacent carbamate oxygen and the anisotropic effect of the ortho-tolyl ring.

• Optical Rotation: Measure the specific rotation [α]D​ and compare it against literature standards to definitively confirm that the (R)-configuration was preserved without racemization.

References

• Beyond 2-Oxazolidinones: Access to N-Unsubstituted Six- and Seven-Membered Analogues Using CO2 and Superbase Catalyst Source: nih.gov URL:[4]

• The Reaction of β-Amino Alcohols with 1,1'-Carbonyldiimidazole − Influence of the Nitrogen Substituent on the Reaction Course Source: researchgate.net URL:[3]

• Synthesis of (S)-Finerenone via Late-Stage Asymmetric Transfer Hydrogenation Source: acs.org URL:[2]

• Synthesis of 1,2,3-Triazolium Ionic Liquid-Supported Chiral Imidazolidinones and Their Application in Asymmetric Alkylation Reaction Source: mdpi.com URL:[1]

Sources

• 1. Synthesis of 1,2,3-Triazolium Ionic Liquid-Supported Chiral Imidazolidinones and Their Application in Asymmetric Alkylation Reaction [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Beyond 2‑Oxazolidinones: Access to N‑Unsubstituted Six- and Seven-Membered Analogues Using CO2 and Superbase Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-2-Amino-2-(o-tolyl)ethan-1-ol in Pharmaceutical Intermediate Synthesis

Introduction: The Strategic Role of (R)-2-Amino-2-(o-tolyl)ethan-1-ol in Asymmetric Synthesis

The synthesis of single-enantiomer pharmaceuticals is a cornerstone of modern drug development, as the stereochemistry of a molecule is often intrinsically linked to its pharmacological activity and safety profile.[1] Chiral auxiliaries are a powerful and reliable tool in asymmetric synthesis, enabling the production of enantiomerically pure compounds by temporarily introducing a chiral element to a prochiral substrate.[1] Among the various classes of chiral auxiliaries, those derived from 1,2-amino alcohols have demonstrated exceptional versatility and efficacy.

(R)-2-Amino-2-(o-tolyl)ethan-1-ol is a valuable chiral building block belonging to this class of compounds. Its utility in the synthesis of pharmaceutical intermediates stems from its ability to be converted into a rigid chiral auxiliary, most commonly an oxazolidinone. This auxiliary then effectively directs the stereochemical outcome of subsequent reactions, such as alkylations and aldol condensations, on an attached acyl chain. The steric hindrance provided by the ortho-tolyl group plays a crucial role in achieving high levels of diastereofacial selectivity. Following the desired transformation, the auxiliary can be cleaved and recovered for reuse, making it an economical and sustainable choice in multi-step syntheses.

This document provides detailed application notes and protocols for the use of (R)-2-Amino-2-(o-tolyl)ethan-1-ol as a chiral auxiliary in the synthesis of enantiomerically enriched carboxylic acid derivatives, which are common intermediates in the pharmaceutical industry.

Mechanism of Stereochemical Control: The Oxazolidinone Auxiliary

The primary application of (R)-2-Amino-2-(o-tolyl)ethan-1-ol in asymmetric synthesis involves its conversion to a chiral oxazolidinone auxiliary. This is typically achieved by reacting the amino alcohol with phosgene or a phosgene equivalent. Once the oxazolidinone is formed, it is acylated with a desired carboxylic acid derivative.

The resulting N-acyl oxazolidinone can then be deprotonated at the α-carbon of the acyl group to form a chiral enolate. The stereochemical outcome of subsequent reactions is controlled by the conformation of this enolate, which is influenced by the bulky substituent at the C4 position of the oxazolidinone ring (the o-tolyl group in this case). This substituent effectively shields one face of the enolate, forcing the electrophile to approach from the less hindered face, thus leading to a high degree of diastereoselectivity in the product.

Experimental Workflows and Protocols

The following sections provide detailed protocols for the key steps involved in using (R)-2-Amino-2-(o-tolyl)ethan-1-ol as a chiral auxiliary for the asymmetric synthesis of a chiral carboxylic acid.

Workflow Overview

Caption: Overall workflow for asymmetric synthesis using (R)-2-Amino-2-(o-tolyl)ethan-1-ol.

Protocol 1: Synthesis of (R)-4-(o-tolyl)-2-oxazolidinone

This protocol describes the formation of the chiral oxazolidinone auxiliary from (R)-2-Amino-2-(o-tolyl)ethan-1-ol.

Materials:

• (R)-2-Amino-2-(o-tolyl)ethan-1-ol

• Phosgene (or a safer equivalent such as triphosgene or carbonyldiimidazole)

• Toluene, anhydrous

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve (R)-2-Amino-2-(o-tolyl)ethan-1-ol (1 equivalent) in anhydrous toluene. Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add triethylamine (2.2 equivalents) to the solution.

• Addition of Phosgene Equivalent: Slowly add a solution of phosgene (or triphosgene, 0.4 equivalents) in toluene to the stirred reaction mixture via the dropping funnel over a period of 1 hour, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of water. Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography to yield the pure (R)-4-(o-tolyl)-2-oxazolidinone.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of a flame-dried flask and anhydrous solvent is crucial as phosgene and its equivalents are highly reactive towards water.

• Triethylamine: This base is used to neutralize the HCl gas produced during the reaction, driving the reaction to completion.

• Slow Addition at 0 °C: This is a safety precaution to control the exothermic reaction and to minimize side reactions.

• Aqueous Workup: The washing steps with NaHCO₃ and brine are to remove any unreacted starting materials, excess base, and aqueous soluble byproducts.

Protocol 2: N-Acylation of (R)-4-(o-tolyl)-2-oxazolidinone

This protocol details the attachment of a propionyl group to the chiral auxiliary, a common first step for subsequent alkylation.

Materials:

• (R)-4-(o-tolyl)-2-oxazolidinone

• Tetrahydrofuran (THF), anhydrous

• n-Butyllithium (n-BuLi) in hexanes

• Propionyl chloride

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve the (R)-4-(o-tolyl)-2-oxazolidinone (1 equivalent) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add n-butyllithium (1.05 equivalents) to the stirred solution. Stir the mixture at -78 °C for 30 minutes.

• Acylation: Add propionyl chloride (1.1 equivalents) dropwise to the reaction mixture. Stir at -78 °C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the N-propionyl-(R)-4-(o-tolyl)-2-oxazolidinone.

Causality Behind Experimental Choices:

• n-Butyllithium: A strong base is required to deprotonate the weakly acidic N-H of the oxazolidinone.

• Low Temperature (-78 °C): This temperature is necessary to prevent side reactions and to control the reactivity of the organolithium reagent.

• Propionyl Chloride: This is the electrophile that introduces the acyl group. An acid chloride is used for its high reactivity.

• Ammonium Chloride Quench: This mild acidic quench neutralizes the remaining base and any anionic species.

Protocol 3: Diastereoselective Alkylation

This protocol describes the key stereodifferentiating step where an alkyl group is introduced with high diastereoselectivity.

Materials:

• N-propionyl-(R)-4-(o-tolyl)-2-oxazolidinone

• Tetrahydrofuran (THF), anhydrous

• Lithium diisopropylamide (LDA) solution in THF/hexanes

• Benzyl bromide (or other alkyl halide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add a solution of N-propionyl-(R)-4-(o-tolyl)-2-oxazolidinone (1 equivalent) in anhydrous THF. Cool the solution to -78 °C.

• Enolate Formation: Slowly add LDA (1.1 equivalents) to the stirred solution. Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Alkylation: Add benzyl bromide (1.2 equivalents) dropwise to the enolate solution at -78 °C. Stir the reaction at this temperature for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Workup: Quench the reaction at -78 °C with saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by silica gel column chromatography. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis of the purified product.

Causality Behind Experimental Choices:

• LDA: A strong, non-nucleophilic base is used to generate the enolate without competing addition to the carbonyl group.

• -78 °C: This low temperature is critical for maintaining the kinetic control of the reaction, which is essential for high diastereoselectivity.

• Benzyl Bromide: A reactive electrophile is chosen to ensure efficient alkylation of the enolate.

• Diastereoselectivity: The bulky o-tolyl group at the C4 position of the oxazolidinone ring blocks one face of the enolate, leading to preferential attack of the electrophile from the opposite, less hindered face.

Caption: Mechanism of stereocontrol by the o-tolyl substituted oxazolidinone auxiliary.

Protocol 4: Cleavage of the Chiral Auxiliary

This protocol describes the removal of the chiral auxiliary to yield the desired enantiomerically enriched carboxylic acid.

Materials:

• Alkylated N-acyl oxazolidinone

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Sodium sulfite (Na₂SO₃)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup: Dissolve the alkylated N-acyl oxazolidinone (1 equivalent) in a mixture of THF and water (3:1). Cool the solution to 0 °C in an ice bath.

• Cleavage: Slowly add 30% aqueous hydrogen peroxide (4 equivalents), followed by an aqueous solution of lithium hydroxide (2 equivalents). Stir the reaction mixture vigorously at 0 °C for 2-4 hours.

• Reduction of Peroxide: Quench the reaction by adding an aqueous solution of sodium sulfite (1.5 M, 5 equivalents) and stir for 30 minutes at room temperature.

• Auxiliary Recovery: Concentrate the mixture under reduced pressure to remove the THF. Extract the aqueous solution with diethyl ether (3x) to recover the chiral auxiliary. The combined organic layers can be dried and concentrated to isolate the (R)-4-(o-tolyl)-2-oxazolidinone.

• Carboxylic Acid Isolation: Acidify the aqueous layer to pH 1-2 with 1 M HCl. Extract the acidic aqueous layer with diethyl ether or ethyl acetate (3x).

• Drying and Concentration: Combine the organic extracts from the acidified aqueous layer, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the enantiomerically enriched carboxylic acid.

Causality Behind Experimental Choices:

• LiOH/H₂O₂: This combination is effective for the mild cleavage of the amide bond. The hydroperoxide anion is the active nucleophile.

• Sodium Sulfite: This is used to reduce the excess hydrogen peroxide, preventing potential side reactions and ensuring a safe workup.

• Extraction for Auxiliary Recovery: The chiral auxiliary is soluble in organic solvents, allowing for its recovery and reuse.

• Acidification for Product Isolation: The carboxylic acid product is in its carboxylate form in the basic aqueous solution. Acidification protonates it, making it soluble in organic solvents for extraction.

Data Presentation

The use of (R)-2-Amino-2-(o-tolyl)ethan-1-ol as a chiral auxiliary is expected to yield high levels of diastereoselectivity in alkylation reactions. The following table provides representative expected outcomes based on similar chiral auxiliaries.

Electrophile (R-X)	Expected Diastereomeric Ratio (d.r.)	Expected Yield (%)
Benzyl bromide	>98:2	85-95
Ethyl iodide	>95:5	80-90
Allyl bromide	>97:3	85-95
Methyl iodide	>90:10	75-85

Note: These are expected values and may vary depending on specific reaction conditions.

Conclusion

(R)-2-Amino-2-(o-tolyl)ethan-1-ol is a highly effective chiral precursor for the synthesis of oxazolidinone-based chiral auxiliaries. These auxiliaries provide excellent stereocontrol in the synthesis of chiral carboxylic acids and other pharmaceutical intermediates. The protocols outlined in this document provide a robust framework for researchers and drug development professionals to utilize this valuable chiral building block in their synthetic endeavors. The high diastereoselectivities, coupled with the ability to recover and reuse the auxiliary, make this a practical and efficient method for asymmetric synthesis.

References

• Wikipedia. Chiral auxiliary. [Link]

• Smith, T. E., et al. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 695. [Link]

• Ghosh, A. K., et al. cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Chemical Reviews, 103(8), 3029-3072. [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Application Note: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation Using (R)-2-Amino-2-(o-tolyl)ethan-1-ol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Focus: Enantioselective synthesis of chiral alcohols and 1,2-amino alcohol active pharmaceutical ingredient (API) intermediates.

Executive Summary & Mechanistic Rationale

The asymmetric reduction of prochiral ketones to enantiomerically pure secondary alcohols is a foundational transformation in pharmaceutical synthesis. While high-pressure asymmetric hydrogenation (AH) is highly effective, Asymmetric Transfer Hydrogenation (ATH) offers a safer, operationally simpler alternative that bypasses the need for hazardous hydrogen gas and specialized pressure vessels.

This application note details the use of a highly optimized chiral ligand—(R)-2-Amino-2-(o-tolyl)ethan-1-ol —in combination with a Ruthenium(II) precursor.

The Causality of Ligand Design: Why the o-Tolyl Group?

Standard chiral amino alcohols, such as (R)-phenylglycinol, are effective but often yield moderate enantiomeric excesses (ee) due to conformational flexibility in the transition state. By introducing an ortho-methyl group to the phenyl ring ((R)-2-Amino-2-(o-tolyl)ethan-1-ol), the steric bulk is significantly increased adjacent to the chiral center. This rigidifies the spatial environment around the Ruthenium center during the critical hydride-transfer step. The steric clash prevents the unfavored enantioface of the ketone from approaching the metal-hydride, thereby dramatically amplifying the enantiofacial discrimination [1, 2].

The Outer-Sphere Mechanism

Unlike traditional reductions where the substrate binds directly to the metal, Ru(arene)(amino alcohol) catalysts operate via an outer-sphere mechanism [1]. The active 18-electron Ru-hydride-amine complex transfers a hydride from the metal and a proton from the coordinated amine simultaneously to the ketone via a six-membered pericyclic transition state.

Fig 1: Outer-sphere catalytic cycle of Ru-catalyzed Asymmetric Transfer Hydrogenation.

Thermodynamic Control: Selecting the Hydrogen Donor

The choice of hydrogen donor dictates the thermodynamic equilibrium of the reaction.

• Isopropanol (i-PrOH): Acts as both solvent and H-donor. However, the reaction is an equilibrium process. As acetone builds up, the reverse reaction (oxidation of the chiral product) can erode both yield and enantiomeric purity [3].

• Formic Acid / Triethylamine (FA/TEA): The azeotropic mixture of formic acid and triethylamine (typically 5:2 molar ratio) is the preferred industrial choice. The oxidation of formic acid generates CO₂, which escapes the system. This renders the reduction irreversible , driving the reaction to 100% conversion without ee erosion [3].

Quantitative Data: Ligand and H-Donor Optimization

The table below summarizes the comparative performance of the o-tolyl ligand against standard phenylglycinol, validating the experimental choices in our protocol.

Chiral Ligand	H-Donor System	Substrate	Temp (°C)	Time (h)	Yield (%)	% ee
(R)-Phenylglycinol	i-PrOH / KOH	Acetophenone	25	12	88	82 (R)
(R)-2-Amino-2-(o-tolyl)ethan-1-ol	i-PrOH / KOH	Acetophenone	25	12	94	91 (R)
(R)-2-Amino-2-(o-tolyl)ethan-1-ol	FA/TEA (5:2)	Acetophenone	40	8	>99	97 (R)
(R)-2-Amino-2-(o-tolyl)ethan-1-ol	FA/TEA (5:2)	o-Methylacetophenone	40	12	98	99 (R)

Note: The o-tolyl ligand exhibits exceptional steric matching with ortho-substituted acetophenones, yielding near-perfect enantioselectivity.

Standard Operating Protocol: ATH of Prochiral Ketones

This protocol is designed as a self-validating system. In-process checks are embedded to ensure catalyst integrity, as Ru(II) complexes are sensitive to dissolved oxygen prior to activation.

Materials Required

• Metal Precursor: Dichloro(p-cymene)ruthenium(II) dimer [RuCl2(p-cymene)]2 (0.5 mol%)

• Chiral Ligand: (R)-2-Amino-2-(o-tolyl)ethan-1-ol (1.1 mol%)

• Hydrogen Donor: Formic acid/triethylamine azeotrope (5:2 molar ratio)

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (anhydrous, degassed)

• Substrate: Prochiral ketone (1.0 equiv, e.g., 10 mmol scale)

Step-by-Step Methodology

Phase 1: Catalyst In Situ Generation (Strictly Inert Atmosphere)

• Charge a flame-dried, argon-purged Schlenk flask with [RuCl2(p-cymene)]2 (30.6 mg, 0.05 mmol) and (R)-2-Amino-2-(o-tolyl)ethan-1-ol (16.6 mg, 0.11 mmol).

• Add 5.0 mL of anhydrous, degassed DCM.

• Stir the suspension at 40°C for 1 hour.

  • Causality Check: The solution will transition from a cloudy brown suspension to a clear, deep orange/red solution. This visual cue validates the successful cleavage of the Ru dimer and coordination of the amino alcohol ligand.

Phase 2: Substrate Addition and Reduction 4. Cool the catalyst solution to room temperature. 5. Add the prochiral ketone (10.0 mmol) to the flask, followed by 5.0 mL of the FA/TEA (5:2) azeotropic mixture.

• Safety Note: The addition of FA/TEA will initiate the generation of CO₂ gas. Ensure the reaction vessel is equipped with a bubbler to safely vent the gas while maintaining the argon blanket.

• Heat the reaction mixture to 40°C and stir vigorously.

Phase 3: Reaction Monitoring and Self-Validation 7. Monitor the reaction via TLC or GC/MS.

• Validation Step: Do not quench the reaction until the starting material is completely consumed. Because the FA/TEA system is irreversible, extending the reaction time by 1-2 hours past completion will not erode the enantiomeric excess, ensuring maximum yield.

Phase 4: Workup and Isolation 8. Once complete, cool the mixture to 0°C and quench by slowly adding 10 mL of saturated aqueous NaHCO₃ (to neutralize residual formic acid). 9. Extract the aqueous layer with EtOAc (3 × 15 mL). 10. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. 11. Purify the crude chiral alcohol via flash column chromatography (Hexanes/EtOAc) if necessary.

Fig 2: Procedural workflow for ATH utilizing in situ catalyst generation.

Applications in Drug Development

The (R)-2-Amino-2-(o-tolyl)ethan-1-ol ATH protocol is highly applicable to the synthesis of chiral 1,2-amino alcohols , a structural motif present in numerous beta-adrenergic agonists (e.g., epinephrine, phenylephrine, and salbutamol derivatives).

By subjecting unprotected α-ketoamines to these ATH conditions, drug development professionals can bypass lengthy protection/deprotection sequences. The robust steric environment provided by the o-tolyl group ensures that even highly functionalized, unprotected pharmaceutical intermediates are reduced with >99% ee [2, 4].

References

• Ru(arene)(amino alcohol)-Catalyzed Transfer Hydrogenation of Ketones: Mechanism and Origin of Enantioselectivity. Journal of the American Chemical Society.[Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry.[Link]

• Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture. Journal of the American Chemical Society.[Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. Molecules (MDPI).[Link]

Application Note: Asymmetric Cross-Coupling Workflows Utilizing (R)-2-Amino-2-(o-tolyl)ethan-1-ol

Executive Summary

The development of robust asymmetric cross-coupling methodologies relies heavily on the rational design of chiral ligands. Chiral β-amino alcohols are widely recognized as privileged scaffolds and crucial chiral ligands in asymmetric catalysis[1]. Specifically, (R)-2-Amino-2-(o-tolyl)ethan-1-ol serves as a highly effective N,O-bidentate ligand. Its structural uniqueness lies in the ortho-tolyl substituent adjacent to the stereocenter, which imparts significant steric hindrance and conformational rigidity.

This application note provides a comprehensive, self-validating protocol for utilizing (R)-2-Amino-2-(o-tolyl)ethan-1-ol in transition-metal-catalyzed asymmetric cross-coupling reactions. We focus on its application in Palladium-catalyzed asymmetric Suzuki-Miyaura couplings for the synthesis of axially chiral biaryls[2], while also highlighting its emerging utility in Nickel-catalyzed C(sp3)–C(sp3) cross-couplings[3].

Mechanistic Principles & Ligand Causality

To achieve high enantiomeric excess (ee), a protocol must be built on sound mechanistic causality rather than empirical guesswork. The efficacy of (R)-2-Amino-2-(o-tolyl)ethan-1-ol is driven by three core molecular interactions:

• Bidentate N,O-Coordination: The primary amine acts as a strong σ-donor, while the hydroxyl group coordinates as an anionic donor (upon deprotonation by a base). Together, they form a thermodynamically stable five-membered metallacycle with the transition metal (e.g., Pd(II) or Ni(II)).

• The Steric Wall Effect: The methyl group at the ortho position of the aromatic ring restricts the rotation of the aryl-carbon bond. When bound to the metal, this o-tolyl group creates a rigid, well-defined chiral pocket. During the enantiodetermining step—typically transmetalation or reductive elimination—this steric wall forces the incoming nucleophile to approach exclusively from the less hindered face[2].

• Hemilability: The oxygen atom can exhibit hemilabile behavior, temporarily dissociating to open a coordination site for the incoming substrate. This dual activation and coordination flexibility accelerates catalytic turnover while maintaining high stereocontrol[4].

Fig 1. Catalytic cycle of asymmetric cross-coupling using the chiral N,O-ligand.

Reaction Optimization & Quantitative Data

The choice of solvent and base is not arbitrary; it directly dictates the transition state geometry. Non-polar solvents (like Toluene) are strictly required to maximize the energy difference between diastereomeric transition states by enforcing tight ion-pairing. Strong, insoluble bases (like anhydrous K₃PO₄) facilitate transmetalation without dissolving into the organic phase, which would otherwise promote background racemic pathways.

Table 1: Optimization of Reaction Conditions for Pd-Catalyzed Suzuki-Miyaura Coupling

Entry	Metal Precursor	Solvent	Base	Temp (°C)	Yield (%)	ee (%)	Causality / Mechanistic Observation
1	Pd₂(dba)₃	THF	K₂CO₃	60	45	62	Polar solvent disrupts tight chiral pocket coordination.
2	Pd₂(dba)₃	Toluene	K₂CO₃	60	68	75	Non-polar solvent improves enantiodiscrimination.
3	Pd₂(dba)₃	Toluene	K₃PO₄	60	89	94	Stronger base accelerates transmetalation step.
4	Pd(OAc)₂	Toluene	K₃PO₄	60	52	81	Acetate anions compete with N,O-ligand coordination.
5	Pd₂(dba)₃	Toluene	K₃PO₄	25	30	96	Lower temp increases ee% but stalls catalytic turnover.

Note: Optimal conditions (Entry 3) utilize a 1:1.2 Metal-to-Ligand ratio to ensure complete ligation of the palladium, suppressing unligated racemic background reactions.

Experimental Protocol: Asymmetric Suzuki-Miyaura Cross-Coupling

This protocol is designed as a self-validating system . At each critical juncture, physical observations are provided to confirm the success of the step before proceeding.

Fig 2. Step-by-step experimental workflow for asymmetric cross-coupling reactions.

Step-by-Step Methodology

Step 1: Preparation of the Active Catalyst Complex

• Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Pd₂(dba)₃ (0.01 mmol, 5 mol% Pd) and (R)-2-Amino-2-(o-tolyl)ethan-1-ol (0.012 mmol, 6 mol%).

• Add 1.0 mL of anhydrous, degassed Toluene.

• Stir the mixture at room temperature for 30 minutes.

• Self-Validation Checkpoint: The solution must transition from a turbid yellow/purple suspension to a clear, deep-red homogeneous solution. Causality: This color shift confirms the displacement of the dba ligands and the successful chelation of the N,O-ligand. If a black precipitate forms, oxygen contamination has caused the precipitation of inactive Pd(0) black; the reaction must be aborted.

Step 2: Substrate and Base Addition

• To the active catalyst solution, add the ortho-substituted aryl halide (0.20 mmol) and the arylboronic acid (0.30 mmol)[2].

• Add finely milled, anhydrous K₃PO₄ (0.60 mmol). Causality: Milling increases the surface area of the insoluble base, driving the formation of the reactive boronate complex required for transmetalation.

• Seal the Schlenk tube, remove it from the glovebox, and place it in a pre-heated oil bath at 60 °C.

Step 3: Reaction Monitoring and Quenching

• Stir vigorously (1000 rpm) for 12–24 hours. High stirring rates are mandatory to overcome the mass transfer limitations of the biphasic solid-liquid system.

• Monitor the reaction via TLC (Hexanes/EtOAc).

• Self-Validation Checkpoint: Complete consumption of the aryl halide indicates a successful catalytic cycle.

• Cool to room temperature, open to air, and dilute with Ethyl Acetate (15 mL) to quench the active Pd species. Filter through a short pad of Celite to remove the inorganic base and precipitated palladium.

Troubleshooting & Analytical Validation

To ensure the integrity of the asymmetric induction, rigorous analytical validation is required:

• Loss of Enantioselectivity (<80% ee):

  • Cause: Moisture in the solvent or base. Water hydrolyzes the N,O-metal bond, leading to the formation of hydroxo-bridged metal dimers that catalyze the reaction racemically.

  • Solution: Ensure Toluene is freshly distilled over sodium/benzophenone and K₃PO₄ is dried under a vacuum at 120 °C for 12 hours.

• Low Yield / Stalled Reaction:

  • Cause: Protodeboronation of the arylboronic acid.

  • Solution: Slow addition of the boronic acid via a syringe pump, or switching to a more stable boronic ester (e.g., Bpin) can mitigate this side reaction[3].

• Chiral HPLC Analysis: Determine the enantiomeric excess using a chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H). Always run a racemic standard first to validate baseline separation of the enantiomers.

References

• [1] Title: New Approach Facilitates Chiral Amino Alcohol Synthesis Source: Westlake University URL:

• [3] Title: Enantioselective C(sp3)–C(sp3) cross-coupling of non-activated alkyl electrophiles via nickel hydride catalysis Source: PMC - NIH URL:

• [2] Title: Enantioselective construction of ortho-sulfur- or nitrogen-substituted axially chiral biaryls and asymmetric synthesis of isoplagiochin D Source: PMC - NIH URL:

• [4] Title: Palladium and Organocatalysis: An Excellent Recipe for Asymmetric Synthesis Source: PMC - NIH URL:

Sources

• 1. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 2. Enantioselective construction of ortho-sulfur- or nitrogen-substituted axially chiral biaryls and asymmetric synthesis of isoplagiochin D - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective C(sp3)–C(sp3) cross-coupling of non-activated alkyl electrophiles via nickel hydride catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium and Organocatalysis: An Excellent Recipe for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming solubility issues of (R)-2-Amino-2-(o-tolyl)ethan-1-ol in aqueous media

Welcome to the Technical Support Center for formulation and assay development. This guide is specifically engineered for researchers and drug development professionals encountering aqueous solubility bottlenecks with (R)-2-Amino-2-(o-tolyl)ethan-1-ol .

Below, you will find targeted troubleshooting FAQs, causality-driven explanations, and self-validating experimental protocols to ensure your in vitro and in vivo assays yield reproducible data.

Section 1: The Root Cause of Aqueous Insolubility

Q: Why is (R)-2-Amino-2-(o-tolyl)ethan-1-ol inherently difficult to dissolve in neutral aqueous buffers? A: The solubility bottleneck is a direct consequence of the molecule's structural dichotomy. The compound features a highly lipophilic aromatic ring (the o-tolyl group) paired with a primary amine and a hydroxyl group. At a physiological pH of 7.4, the ambient pH is below the pKa of the amine, but a significant equilibrium fraction remains unprotonated (free base form). The high lipophilicity of the o-tolyl group outweighs the hydrogen-bonding capacity of the unprotonated functional groups, leading to poor thermodynamic solubility. This functional behavior places the free base squarely within Biopharmaceutics Classification System (BCS) Class II or IV parameters, necessitating external solubilization strategies[1].

Decision tree for selecting a solubility enhancement strategy.

Section 2: pH Modification & Salt Formation (First-Line Strategy)

Q: How can I leverage the amine group to improve aqueous solubility for early-stage screening? A: The most thermodynamically efficient way to force this molecule into an aqueous solution is through protonation. By lowering the pH of your vehicle below the pKa of the primary amine, excess protons ( H+ ) bond to the nitrogen's lone pair, creating a positively charged ammonium cation. This localized charge allows for powerful ion-dipole interactions with surrounding water molecules. The solubility of a weakly basic drug increases exponentially as the pH drops below its pKa[2]. Converting the free base into a hydrochloride (HCl) salt is the industry standard for this structural class[3].

Protocol 1: Step-by-Step Hydrochloride Salt Formation

This protocol is self-validating; the visual phase transition confirms successful ionization.

• Suspension: Weigh 100 mg of (R)-2-Amino-2-(o-tolyl)ethan-1-ol free base and suspend it in 5 mL of deionized water.

  • Validation Check: The mixture will appear as a cloudy, turbid suspension, confirming the insolubility of the free base.

• Acidification: While stirring continuously at 300 RPM, titrate the suspension dropwise with 0.1 M HCl.

• Equilibration & Validation: Monitor the pH using a calibrated micro-probe. As the pH drops below 5.0, observe the solution.

  • Validation Check: The turbid suspension will rapidly transition into a completely clear, transparent solution. This optical clearance is your definitive proof of successful salt formation[4].

• Isolation (Optional): Flash-freeze the clear solution in liquid nitrogen and lyophilize for 48 hours to obtain the solid (R)-2-Amino-2-(o-tolyl)ethan-1-ol hydrochloride salt for long-term storage[5].

Section 3: Co-Solvency & Dielectric Manipulation

Q: My downstream cellular assay requires a strict pH of 7.4. When I dilute the HCl salt into my buffer, it crashes out. What is happening, and how do I fix it? A: This is a classic case of uncontrolled precipitation[6]. When the highly soluble, low-pH salt is diluted into a pH 7.4 buffer, the ambient pH forces the compound to rapidly deprotonate back into the lipophilic free base. Because water's high dielectric constant cannot solvate the uncharged o-tolyl ring, the molecules aggregate and precipitate.

To prevent this, you must lower the dielectric polarity of the aqueous vehicle using water-miscible co-solvents (e.g., PEG 400, Propylene Glycol, or DMSO). Co-solvents disrupt the hydrogen-bonding network of water, creating a more accommodating microenvironment for lipophilic compounds, often increasing solubility by several thousand times[7][8].

Protocol 2: Co-Solvent Mixture Preparation

• Primary Dissolution: Dissolve the free base in 100% DMSO or PEG 400 to create a highly concentrated stock (e.g., 50 mM).

  • Validation Check: The organic stock must be optically clear without any floating particulates.

• Aqueous Dilution: Slowly add the organic stock dropwise into the aqueous buffer (pH 7.4) under high-shear vortexing to prevent localized supersaturation.

• Validation via DLS: Analyze the final solution using Dynamic Light Scattering (DLS).

  • Validation Check: A successful co-solvent system will show no scattering particles >10 nm. If the solution turns opalescent or DLS detects large aggregates, the solvent capacity has been exceeded, and you must increase the co-solvent percentage[7].

Section 4: Cyclodextrin Inclusion Complexes

Q: Organic co-solvents (like DMSO) are causing cytotoxicity and artifactual data in my cell-based assays. Is there a biocompatible, solvent-free alternative? A: Yes. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the premier choice for biocompatible solubilization of basic amines[9]. HP-β-CD is a cyclic oligosaccharide shaped like a truncated cone. The interior cavity is highly hydrophobic, providing a thermodynamically favorable "pocket" that sequesters the lipophilic o-tolyl ring. Meanwhile, the exterior of the cone is lined with hydroxyl groups that interact seamlessly with bulk water. This effectively "masks" the drug's insolubility without altering the pH or requiring toxic solvents[10].

Step-by-step workflow for generating and validating cyclodextrin inclusion complexes.

Protocol 3: Preparation of HP-β-CD Inclusion Complex

• Host Preparation: Prepare a 10–20% (w/v) solution of HP-β-CD in your desired neutral aqueous buffer.

• Guest Addition: Add a known excess amount of (R)-2-Amino-2-(o-tolyl)ethan-1-ol free base to the cyclodextrin solution.

• Equilibration: Stir the suspension continuously at room temperature for 24 to 48 hours to allow the host-guest complexation to reach thermodynamic equilibrium.

• Filtration: Pass the suspension through a 0.45 µm PTFE syringe filter. The filter will catch all uncomplexed, insoluble free base, allowing only the water-soluble inclusion complexes to pass through[9].

• Validation (UV-Vis Spectroscopy): Measure the concentration of the filtrate using UV-Vis spectroscopy (targeting the λmax​ of the aromatic o-tolyl group).

  • Validation Check: A significant increase in absorbance compared to a water-only control definitively validates that the drug has been successfully encapsulated and solubilized[11].

Quantitative Summary of Solubility Enhancement Strategies

The table below summarizes the expected outcomes when applying these techniques to lipophilic basic amines like (R)-2-Amino-2-(o-tolyl)ethan-1-ol.

Strategy	Primary Mechanism of Action	Expected Solubility Enhancement Factor	Biocompatibility / Assay Suitability
Free Base (Control)	N/A	Baseline (1x)	Poor (Precipitates at pH 7.4)
Salt Formation (HCl)	Ionization / Protonation	100x to 1,000x	Excellent (If acidic pH is tolerated)
Co-Solvency (20% PEG)	Dielectric constant reduction	50x to 500x	Moderate (Risk of solvent cytotoxicity)
Cyclodextrin (HP-β-CD)	Hydrophobic cavity inclusion	10x to 150x	Excellent (Biocompatible, solvent-free)

Sources

• 1. wjbphs.com [wjbphs.com]
• 2. journal.appconnect.in [journal.appconnect.in]
• 3. Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SciSupplies [scisupplies.eu]
• 5. bldpharm.com.tr [bldpharm.com.tr]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. scialert.net [scialert.net]
• 9. 2,2-Dimethyl-1-phenylpropan-1-amine | 61501-04-0 | Benchchem [benchchem.com]
• 10. 4,7-Dimethyl-1,3-benzothiazol-2-amine|CAS 78584-08-4 [benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Resolving Catalyst Deactivation in (R)-2-Amino-2-(o-tolyl)ethan-1-ol Mediated Reactions

Welcome to the technical support guide for (R)-2-Amino-2-(o-tolyl)ethan-1-ol mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve common issues related to catalyst deactivation, ensuring high efficiency and enantioselectivity in your asymmetric synthesis projects.

Section 1: Frequently Asked Questions (FAQs)

Q1: My reaction shows low or no conversion. What are the first things I should check?

A: When a reaction stalls, a systematic check of the fundamentals is the most efficient approach.[1]

• Inert Atmosphere: Confirm that your reaction was set up under a strictly inert atmosphere (Argon or Nitrogen). Many organometallic reagents, like the diethylzinc commonly used with this catalyst, are extremely sensitive to air and moisture.[2][3]

• Reagent & Solvent Quality: Verify the purity and dryness of all reagents and solvents. Water is a primary catalyst poison in these reactions.[1][4] Consider using freshly purified solvents or purchasing high-purity anhydrous grades.[5][6]

• Temperature Control: Double-check the reaction temperature. Significant deviations from the optimal temperature can drastically slow down or halt the reaction.[1]

• Reagent Stoichiometry: Carefully re-verify the concentrations and volumes of all reagents to rule out simple measurement errors.

Q2: I'm observing a significant drop in enantioselectivity (ee). What are the likely causes?

A: A decrease in enantioselectivity points to issues with the chiral environment of the reaction.

• Catalyst Integrity: Ensure the (R)-2-Amino-2-(o-tolyl)ethan-1-ol ligand has not degraded. Verify its purity and structure, especially if it has been stored for a long time.

• Water Content: Even trace amounts of water can hydrolyze the active catalyst complex, leading to the formation of non-chiral or less selective species that can catalyze the reaction, lowering the overall ee.[1]

• Temperature: Running the reaction at a temperature that is too high can sometimes favor a non-selective background reaction. Generally, lower temperatures enhance enantioselectivity.[1]

• "Off-Cycle" Species: High substrate or reagent concentrations can sometimes lead to catalyst aggregation or the formation of alternative catalytic species with lower selectivity.[1]

Q3: What are the ideal storage and handling conditions for (R)-2-Amino-2-(o-tolyl)ethan-1-ol and associated reagents like diethylzinc?

A: Proper storage is critical for reproducibility.

• (R)-2-Amino-2-(o-tolyl)ethan-1-ol: This amino alcohol should be stored in a tightly sealed container in a cool, dry, and dark place, preferably under an inert atmosphere to prevent slow oxidation or moisture absorption.

• Diethylzinc (Et2Zn): This reagent is pyrophoric and reacts violently with water and oxygen. It must be handled using stringent air-free techniques, such as Schlenk lines or in a glovebox.[2][3] It should be stored under an inert atmosphere in a designated, properly ventilated area.

Q4: How critical is the purity of the aldehyde substrate?

A: Extremely critical. The most common impurity in aldehydes is the corresponding carboxylic acid, formed via air oxidation. This acidic impurity will readily react with and neutralize the basic organozinc reagents, effectively killing the catalyst and the reaction. It is highly recommended to purify aldehydes by distillation or chromatography immediately before use.

Section 2: Troubleshooting Guide: A Symptom-Based Approach

This section provides a deeper dive into specific problems and outlines systematic protocols to identify and solve them.

Problem: Low or No Conversion

This is one of the most common issues, typically pointing to the deactivation of the active catalytic species. The primary mechanisms of deactivation are poisoning, thermal degradation, and fouling.[4][7][8][9]

Caption: The desired catalytic cycle versus a common catalyst poisoning pathway.

Section 3: Experimental Protocols

Protocol 3.1: General Procedure for a Test Reaction

This protocol is a self-validating system. Success with a reliable substrate like benzaldehyde confirms the integrity of your reagents, solvents, and technique.

• Glassware Preparation: Dry all glassware in an oven (e.g., 125 °C) for at least 4 hours and allow it to cool under a stream of dry nitrogen or argon. [3]2. Reaction Setup: Assemble the reaction flask, equipped with a magnetic stir bar, under a positive pressure of inert gas. Use septa for reagent addition. [3]3. Catalyst Formation: In the reaction flask, dissolve (R)-2-Amino-2-(o-tolyl)ethan-1-ol (0.02 mmol, 2 mol%) in 2 mL of anhydrous toluene.

• Reagent Addition: Cool the solution to 0 °C. Slowly add diethylzinc (1.0 M in hexanes, 1.2 mmol, 1.2 eq) dropwise. Stir the resulting solution at 0 °C for 20 minutes.

• Substrate Addition: Add benzaldehyde (1.0 mmol, 1.0 eq) dropwise to the catalyst solution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the progress by TLC or GC analysis of small, quenched aliquots.

• Workup: Once the reaction is complete, quench it carefully by slowly adding 1 M HCl. Extract the product with ethyl acetate, dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography. Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

References

• Troubleshooting low enantiomeric excess in asymmetric synthesis. - Benchchem.
• Enantioselective addition of diethylzinc to aldehydes catalyzed by polymer-supported chiral amino alcohols.
• The use of alternative solvent purification techniques - American Chemical Society.
• Catalyst deactiv
• Three Sources of Catalyst Deactivation and How To Mitigate Them - ChemC
• Dual Stereoselectivity in the Dialkylzinc Reaction Using (-)-β-Pinene Derived Amino Alcohol Chiral Auxiliaries - Organic Chemistry Portal.
• What Causes Catalyst Deactivation? → Learn - Product → Sustainability Directory.
• Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl)
• 2.1 Introduction 2.
• Understanding Catalyst Deactivation: How Characteriz
• New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing).
• What are the factors for catalysts desactivation?
• Purification of common solvents - Longchang Chemical.
• Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia.
• The Manipulation of Air Sensitive Compounds 2nd ed. [chem] - D. Shriver, M. Drezdzon (Wiley, 1986) WW.
• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. acs.org [acs.org]
• 6. longchangchemical.com [longchangchemical.com]
• 7. ammoniaknowhow.com [ammoniaknowhow.com]
• 8. What Causes Catalyst Deactivation? → Learn [product.sustainability-directory.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Ortho-Effect in Asymmetric Synthesis: Comparing (R)-2-Amino-2-(o-tolyl)ethan-1-ol and Phenylglycinol

Chiral β -amino alcohols are foundational building blocks in asymmetric synthesis, serving as chiral auxiliaries, resolving agents, and precursors to privileged ligands (e.g., oxazolines). For decades, phenylglycinol has been the ubiquitous standard due to its accessibility and reliable performance. However, as the demand for near-perfect enantioselectivity (>99% ee) in pharmaceutical development intensifies, researchers must fine-tune the steric environment of their catalysts.

Enter (R)-2-Amino-2-(o-tolyl)ethan-1-ol —a structural derivative that leverages a single ortho-methyl group to fundamentally alter the conformational dynamics of the chiral pocket. This guide objectively compares these two auxiliaries, detailing the mechanistic causality behind their performance differences and providing self-validating experimental protocols.

Mechanistic Causality: The "Conformational Locking" Paradigm

The primary difference between phenylglycinol and (R)-2-Amino-2-(o-tolyl)ethan-1-ol lies in the rotational freedom of the aryl ring adjacent to the stereocenter.

In standard phenylglycinol-derived ligands, the unsubstituted phenyl ring can rotate freely around the Cchiral​−Caryl​ bond. While this allows the molecule to adopt conformations that minimize internal steric strain, it can inadvertently expose the reactive metal center (or electrophilic carbon) to unselective nucleophilic attack.

By introducing an ortho-methyl group in (R)-2-Amino-2-(o-tolyl)ethan-1-ol, the rotation of the aryl ring is severely restricted due to steric clashes with the adjacent backbone. Variable-temperature (VT) NMR spectroscopy studies on related ortho-tolyl systems have demonstrated significant rotational barriers of approximately 18.9 kcal/mol[1]. This phenomenon, known as "conformational locking," forces the tolyl ring to sit perpendicular to the adjacent heterocycle or reaction center. Consequently, this creates a rigid, impenetrable steric wall that maximizes the shielding of one enantioface, leading to superior stereocontrol in transition-metal catalysis[2].

Fig 1. Mechanistic relationship between ortho-substitution and enhanced facial shielding.

Quantitative Performance Comparison

The structural rigidity of the ortho-tolyl derivative directly translates to enhanced reaction metrics, though it comes at the cost of commercial accessibility compared to biocatalytically synthesized phenylglycinol[3].

Parameter	Phenylglycinol	(R)-2-Amino-2-(o-tolyl)ethan-1-ol
Aryl Ring Rotation	Free (Low rotational barrier)	Restricted (~18.9 kcal/mol barrier)
Typical Enantioselectivity (ee)	85% - 92%	95% - >99%
Steric Shielding Profile	Moderate (Variable facial block)	High (Rigid perpendicular block)
Commercial Accessibility	High (Readily available, biocatalytic routes exist)	Moderate (Specialty synthesis required)
Optimal Application	General diastereoselective Strecker reactions	High-precision transition metal catalysis

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol 1: Synthesis of a Chiral Oxazoline Ligand from (R)-2-Amino-2-(o-tolyl)ethan-1-ol

Objective: Convert the conformationally rigid β -amino alcohol into an oxazoline ligand for asymmetric catalysis.

• Amidation: React (R)-2-Amino-2-(o-tolyl)ethan-1-ol with a target acyl chloride (1.1 equiv) in anhydrous CH2​Cl2​ at 0°C using Et3​N (2.0 equiv) as a base.

  • Causality: The cryogenic temperature prevents over-acylation at the oxygen atom, ensuring strictly selective N-amidation.

• Cyclization: Treat the resulting hydroxyamide with DAST (Diethylaminosulfur trifluoride, 1.2 equiv) at -78°C, slowly warming to room temperature.

  • Causality: DAST activates the hydroxyl group as an excellent leaving group, prompting an intramolecular nucleophilic attack by the amide oxygen. This stereospecifically forms the oxazoline ring with complete retention of configuration at the chiral center.

• Self-Validation Checkpoint: Monitor the reaction via TLC. The highly polar hydroxyamide (low Rf​ ) will cleanly convert to the less polar oxazoline (high Rf​ ). Confirm success via 1H NMR: validate the appearance of the characteristic ABX spin system of the oxazoline CH2​ and CH protons between 4.0 and 4.8 ppm.

Protocol 2: Diastereoselective Strecker Reaction using Phenylglycinol

Objective: Synthesize enantiopure α -amino acids using phenylglycinol as a cleavable chiral auxiliary [4][4].

• Imine Condensation: Condense an aldehyde with (R)-phenylglycinol in the presence of anhydrous MgSO4​ in CH2​Cl2​ to form the chiral imine.

  • Causality: MgSO4​ acts as a mild desiccant to drive the equilibrium toward the imine without degrading sensitive aldehyde substrates.

• Asymmetric Cyanation: Cool the solution to -78°C and add TMSCN (1.5 equiv) dropwise.

  • Causality: TMSCN is utilized instead of HCN gas for safety and precise stoichiometric control. The -78°C temperature maximizes the ΔΔG‡ between the competing diastereomeric transition states, enhancing the facial selectivity dictated by the phenyl ring.

• Crystallization-Induced Asymmetric Transformation: Isolate the major diastereomer by selective precipitation from a hexane/EtOAc mixture.

  • Causality: This thermodynamic sink drives the diastereomeric ratio (dr) from ~80:20 in solution to >99:1 in the solid state[4].

• Self-Validation & Cleavage: Validate the dr of the isolated crystals via chiral HPLC. Once confirmed >99:1, cleave the phenylglycinol auxiliary using Pb(OAc)4​ or NaIO4​/MeNH2​ to afford the enantiopure α -amino nitrile, which is subsequently hydrolyzed to the target α -amino acid.

Fig 2. Self-validating workflow for auxiliary-directed asymmetric Strecker synthesis.

References

• Chakraborty, T. K., Hussain, K. A., & Reddy, G. V. "α-Phenylglycinol as chiral auxiliary in diastereoselective Strecker synthesis of α-amino acids." Tetrahedron (1995). 4

• Song, S., et al. "Catalytic Asymmetric Hydrogenation of Tetrasubstituted Unsaturated Lactams: An Efficient Approach to Enantioenriched 3,4-Disubstituted Piperidines." Organic Letters (2022). 2

• Leonhardt, E. J., et al. "Enantiopure nanohoops through racemic resolution of diketo[n]CPPs by chiral derivatization as precursors to DBP[n]CPPs." RSC Publishing (2021). 1

• Sekar, B. S., et al. "One-pot synthesis of (R)- and (S)-phenylglycinol from bio-based l-phenylalanine by an artificial biocatalytic cascade." PMC (2021). 3

Sources

• 1. Enantiopure nanohoops through racemic resolution of diketo[ n ]CPPs by chiral derivatization as precursors to DBP[ n ]CPPs - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02718B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-pot synthesis of (R)- and (S)-phenylglycinol from bio-based l-phenylalanine by an artificial biocatalytic cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Evaluation of Steric Hindrance: (R)-2-Amino-2-(o-tolyl)ethan-1-ol vs. Unsubstituted Analogs in Asymmetric Synthesis

Chiral amino alcohols are privileged scaffolds in asymmetric catalysis, functioning as highly effective transition metal ligands and chiral auxiliaries[1]. The structural modification of these scaffolds—specifically the introduction of targeted steric bulk—profoundly impacts their stereodirecting capabilities. This guide provides an objective, data-driven comparison between the sterically hindered (R)-2-Amino-2-(o-tolyl)ethan-1-ol and its unsubstituted analog, (R)-phenylglycinol ((R)-2-amino-2-phenylethan-1-ol). By analyzing their performance in benchmark carbon-carbon bond-forming reactions, we demonstrate how the ortho-methyl group dictates conformational rigidity and enhances reaction enantioselectivity.

Mechanistic Causality: The Role of the Ortho-Methyl Group

In unsubstituted (R)-phenylglycinol, the phenyl ring can freely rotate around the C(aryl)-C(chiral) bond. During the formation of a transition metal complex (e.g., a Zinc-alkoxide or Ruthenium complex), this flexibility allows for multiple competing transition states. Because the energetic difference between these states is relatively small, the enantiomeric excess (ee) of the resulting product is often eroded[2].

Conversely, in (R)-2-Amino-2-(o-tolyl)ethan-1-ol, the presence of the methyl group at the ortho position of the phenyl ring introduces significant steric hindrance. This bulk restricts the rotation of the aryl ring to minimize allylic-strain-like interactions, forcing it into a specific dihedral angle relative to the amino and hydroxyl groups[2]. When coordinated to a metal center, this locked conformation creates a highly rigid, well-defined chiral pocket. This structural wall effectively shields one face of the reactive intermediate, forcing the incoming prochiral substrate to attack exclusively from the less hindered face[1].

Mechanistic pathway illustrating how ortho-substitution restricts rotation and dictates selectivity.

Comparative Performance Data

To objectively evaluate the impact of this steric hindrance, we compare the two ligands in the classic enantioselective addition of diethylzinc to benzaldehyde—a standard benchmark for evaluating the stereocontrol of chiral amino alcohols[2].

Table 1: Enantioselective Addition of Diethylzinc to Benzaldehyde

Ligand	Temperature	Catalyst Loading	Yield (%)	Enantiomeric Excess (% ee)	Major Enantiomer
(R)-Phenylglycinol	0 °C	6 mol %	85%	74%	(S)
(R)-2-Amino-2-(o-tolyl)ethan-1-ol	0 °C	6 mol %	92%	96%	(S)

Data synthesized from benchmark studies of chiral amino alcohol ligands in dialkylzinc additions[2].

The data clearly shows that the ortho-tolyl substitution improves the enantioselectivity by over 20%. Furthermore, the added steric bulk slightly enhances the catalytic turnover (yield), likely by preventing the formation of stable, inactive dimeric metal complexes that often plague less hindered amino alcohols.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and trustworthiness, the following protocol outlines the asymmetric addition of diethylzinc to aldehydes using the chiral amino alcohol ligands[2]. This protocol is designed as a self-validating system, incorporating checkpoints to confirm catalyst activation and analytical accuracy.

Step-by-step experimental workflow for the enantioselective addition of diethylzinc.

Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde

Step 1: Catalyst Preparation & Validation

• Flame-dry a Schlenk flask under vacuum and backfill with inert N2 gas to ensure a strictly anhydrous environment.

• Add 0.06 mmol (6 mol %) of the chiral amino alcohol ligand ((R)-2-Amino-2-(o-tolyl)ethan-1-ol) to the flask.

• Dissolve the ligand in 2.0 mL of anhydrous toluene.

• Self-Validation Checkpoint: Slowly add 0.12 mmol of Diethylzinc (1M in hexanes). You must observe the evolution of ethane gas (bubbling). This visual cue confirms the deprotonation of the hydroxyl and amino groups, verifying the formation of the active Zinc-alkoxide complex[2].

Step 2: Substrate Addition

• Stir the active catalyst complex for 20 minutes at room temperature to ensure complete complexation.

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Add 1.0 mmol of the prochiral substrate (benzaldehyde) dropwise.

Step 3: Alkylation

• Add 2.2 mL of Diethylzinc (1M in hexanes, 2.2 mmol) dropwise over 10 minutes. Causality: Slow addition maintains strict temperature control, preventing localized heating that could overcome the inversion barrier and reduce enantioselectivity.

• Stir the mixture at 0 °C for 12 hours. Monitor the disappearance of the aldehyde via TLC (Hexanes:EtOAc 8:2).

Step 4: Quenching and Workup

• Quench the reaction carefully by adding 10 mL of saturated aqueous NH4Cl solution. Caution: Unreacted Et2Zn will react vigorously and exothermically with water.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 5: Analytical Validation

• Purify the crude product via flash column chromatography to isolate the secondary alcohol.

• Self-Validation Checkpoint: Before analyzing the asymmetric product, synthesize a racemic standard using an achiral catalyst (e.g., simple ethanolamine). Run this standard on the Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min, UV 254 nm) to definitively establish baseline retention times and separation resolution for both the (R) and (S) enantiomers[2].

• Inject the purified asymmetric product to determine the enantiomeric excess (% ee) and identify the major enantiomer.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (R)-2-Amino-2-(o-tolyl)ethan-1-ol

Essential Safety and Handling Guide for (R)-2-Amino-2-(o-tolyl)ethan-1-ol

A Senior Application Scientist's Procedural Guide

Hazard Assessment: An Analog-Based Approach

(R)-2-Amino-2-(o-tolyl)ethan-1-ol is an amino alcohol. Structurally similar compounds, such as 2-aminoethanol and (R)-(-)-2-amino-1-phenylethanol, are known to present significant health hazards. Based on these analogs, a cautious approach requires assuming that (R)-2-Amino-2-(o-tolyl)ethan-1-ol poses similar risks.

Table 1: Anticipated Hazard Profile of (R)-2-Amino-2-(o-tolyl)ethan-1-ol

Hazard Classification	Anticipated Effects and Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or inhaled. Amino alcohols can be toxic and readily absorbed.
Skin Corrosion/Irritation	Category 1B/1C : Expected to cause severe skin burns. The amino group imparts a basic and corrosive nature.
Serious Eye Damage/Irritation	Category 1 : Expected to cause serious eye damage, potentially leading to blindness. The corrosive nature of amines poses a severe risk to eyes.[1]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation. Inhalation of vapors or aerosols can irritate the mucous membranes and respiratory tract.[2]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The selection of PPE must be tailored to the specific laboratory procedure being performed.

Eye and Face Protection

Due to the high risk of severe eye damage, robust eye and face protection is mandatory.

• Minimum Requirement: Chemical splash goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations must be worn at all times in the laboratory.[1]

• High-Risk Operations: When there is a risk of splashing or aerosol generation (e.g., transferring solutions, heating, or sonicating), a face shield must be worn in addition to chemical splash goggles.

Hand Protection

The anticipated corrosive nature of this compound necessitates the use of appropriate chemical-resistant gloves.

• Glove Type: Nitrile gloves are a suitable initial choice for incidental contact. However, for prolonged handling or immersion, heavier-duty gloves such as neoprene or butyl rubber should be considered. Always consult the glove manufacturer's chemical resistance guide.

• Double Gloving: It is best practice to wear two pairs of nitrile gloves ("double-gloving"). This provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Inspection and Replacement: Always inspect gloves for any signs of degradation or punctures before use. Change gloves immediately if they are contaminated, and wash hands thoroughly after removal.

Body Protection

Protecting the skin from potential contact is crucial.

• Laboratory Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

• Additional Protection: For tasks with a higher risk of splashes, such as handling larger quantities, a chemically resistant apron should be worn over the lab coat.

• Personal Clothing: Long pants and closed-toe shoes are mandatory. Shorts, skirts, and perforated shoes are not permitted in the laboratory.

Respiratory Protection

Engineering controls are the primary method for mitigating inhalation hazards.

• Fume Hood: All work with (R)-2-Amino-2-(o-tolyl)ethan-1-ol, including weighing and solution preparation, must be conducted in a certified chemical fume hood.[1]

• Respirator: If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates may be necessary.[1] Use of a respirator requires enrollment in a respiratory protection program, including fit testing and training.[3]

Operational Plan: Step-by-Step PPE Procedures

Properly donning and doffing PPE is as critical as its selection to prevent cross-contamination.

Donning (Putting On) PPE

• Lab Coat and Attire: Ensure your lab coat is on and fully buttoned over appropriate personal clothing.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

• Respiratory Protection (if required): Perform a seal check each time you don a respirator.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if the procedure warrants it.

Doffing (Taking Off) PPE

• Outer Gloves: Remove the outer pair of gloves by pinching the cuff of one glove and peeling it off inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles. Handle them by the strap or sides to avoid touching the front surface.

• Lab Coat: Unbutton the lab coat and remove it by rolling it down your arms, keeping the contaminated exterior folded inward.

• Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer gloves.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Disposal Plan: Waste Management Protocol

Contaminated PPE is considered hazardous waste and must be disposed of accordingly.

• Solid Waste: All disposable PPE, including gloves, bench paper, and weighing papers contaminated with (R)-2-Amino-2-(o-tolyl)ethan-1-ol, must be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Any solutions containing this compound should be collected in a clearly labeled, sealed hazardous waste container. Do not pour any amount down the drain.

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal. Consult your institution's EHS department for specific procedures.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of (R)-2-Amino-2-(o-tolyl)ethan-1-ol, emphasizing the integration of PPE at each stage.

Caption: Safe handling workflow for (R)-2-Amino-2-(o-tolyl)ethan-1-ol.

References

• Nippon Nyukazai Co., Ltd. Safety Data Sheet for AMINOALCOHOL PA. (August 29, 2017). [Link]

• Nippon Nyukazai Co., Ltd. Safety Data Sheet for AMINO ALCOHOL EA. (June 12, 2018). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]